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Compound of Interest

Compound Name: Eurycomanol

Cat. No.: B128926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic potential of eurycomanol
against established alternatives, supported by experimental data. All quantitative data is

summarized in structured tables, and detailed methodologies for key experiments are provided

to support independent verification and further research.

Anti-Cancer Potential
Eurycomanol, a quassinoid derived from Eurycoma longifolia, has demonstrated cytotoxic

effects against various cancer cell lines. Its performance is often compared with its more potent

derivative, eurycomanone, and standard chemotherapeutic agents like doxorubicin.

Comparative Cytotoxicity of Eurycomanol and
Alternatives
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

eurycomanol and comparator compounds in different cancer cell lines. Lower IC50 values

indicate greater potency.
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Compound Cell Line Cancer Type IC50 (µM) Reference

Eurycomanol K562 Leukemia 90.7 (at 72h) [1][2]

Jurkat Leukemia 46.4 (at 72h) [1][2]

Eurycomanone K562 Leukemia 6.2 (at 72h) [1][2]

Jurkat Leukemia 5.7 (at 72h) [1][2]

T47D Breast Cancer
~0.92 (0.377

µg/mL)
[3]

MCF-7 Breast Cancer
~11.5 (4.7

µg/mL)
[3]

Doxorubicin T47D Breast Cancer
~3.18 (1.845

µg/mL)
[3]

MCF-7 Breast Cancer
~8.75 (5.074

µg/mL)
[3]

Note: Eurycomanone generally exhibits greater cytotoxic potential than eurycomanol. In
breast cancer cell lines, eurycomanone shows a more potent effect on T47D cells compared to

doxorubicin, while doxorubicin is more potent against MCF-7 cells.[3]

Signaling Pathways in Eurycomanol-Induced Apoptosis
Eurycomanol and its related compounds induce apoptosis through the modulation of key

signaling pathways. The diagram below illustrates the proposed mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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